Cas no 2090320-29-7 (1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid)

• Product Name: 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid
• CAS No: 2090320-29-7
• MF: C₈H₇N₃O₄S
• MW: 241.223880052567
• MDL: MFCD31381258
• CID: 4636770
• PubChem ID: 126836962
• Update Time: 2025-10-28

1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylic acid
• Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminosulfonyl)-
• 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid

• MDL： MFCD31381258
• Inchi： 1S/C8H7N3O4S/c9-16(14,15)7-5-3-1-2-4-11(5)6(10-7)8(12)13/h1-4H,(H,12,13)(H2,9,14,15)
• InChI Key： HMVJKKHZABZDCG-UHFFFAOYSA-N
• SMILES： C12=C(S(N)(=O)=O)N=C(C(O)=O)N1C=CC=C2

Additional information on 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid

Introduction to 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid (CAS No. 2090320-29-7)

1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2090320-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative exhibits a unique structural framework comprising fused imidazole and pyridine rings, which are further functionalized with a sulfamoyl group and a carboxylic acid moiety. The precise arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's molecular structure, characterized by its aromaticity and electron-rich system, suggests potential interactions with biological targets such as enzymes and receptors. Such interactions are pivotal in modulating physiological pathways, which has fueled interest in its pharmacological applications. Recent advancements in computational chemistry have enabled the prediction of its binding affinities and metabolic stability, providing insights into its potential as a drug candidate.

In the realm of medicinal chemistry, sulfonamide derivatives have long been recognized for their broad spectrum of biological activities. The presence of the sulfamoyl group in 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid enhances its reactivity and binding potential, allowing for the design of molecules with tailored properties. For instance, studies have demonstrated that sulfonamides can act as competitive inhibitors of enzymes by forming covalent bonds with active sites. This mechanism has been exploited in the development of antibiotics, anti-inflammatory drugs, and even anticancer agents.

Recent research has highlighted the compound's potential in addressing inflammatory diseases. In vitro studies have shown that derivatives of 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid can modulate key inflammatory pathways by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, the compound demonstrates promise in alleviating symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic core efficiently. The introduction of the sulfamoyl group at the 1-position and the carboxylic acid at the 3-position are critical steps that define the compound's unique pharmacophore.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid and biological targets. These studies utilize docking algorithms to predict how the compound might interact with proteins such as kinases or transcription factors. By analyzing these interactions, researchers can identify key residues that contribute to binding affinity and design analogs with improved efficacy.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. Solubility determines how well a drug can be absorbed into systemic circulation after administration. Studies have explored methods to enhance solubility through salt formation or prodrug strategies. For example, forming sodium or potassium salts can improve water solubility while maintaining bioavailability.

Preclinical studies have begun to unravel the pharmacokinetic properties of 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid. These studies provide essential data on absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Understanding these parameters is crucial for determining appropriate dosing regimens and assessing potential side effects before human clinical trials are initiated.

The role of 1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid in drug discovery extends beyond inflammation management. Emerging evidence suggests its potential in oncology due to its ability to interfere with signaling pathways involved in cancer cell proliferation. By inhibiting key enzymes or receptors overexpressed in tumor cells, this compound may offer a novel approach to cancer therapy.

In conclusion,1-sulfamoylimidazo1,5-apyridine-3-carboxylic acid (CAS No. 2090320-29-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing new therapeutic agents targeting inflammatory diseases and potentially oncological disorders. Continued investigation into its synthesis, pharmacology, and clinical applications will be essential to harness its full therapeutic potential.